molecular formula C23H31NO6 B15104619 (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-(tetrahydrofuran-2-ylmethyl)hex-4-enamide

(4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-(tetrahydrofuran-2-ylmethyl)hex-4-enamide

Cat. No.: B15104619
M. Wt: 417.5 g/mol
InChI Key: AUBBNHRLFNDEJS-VGOFMYFVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (4E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1,3-dihydro-2-benzofuran-5-yl)-4-methyl-N-(tetrahydrofuran-2-ylmethyl)hex-4-enamide is a synthetic small molecule characterized by a hex-4-enamide backbone with a stereospecific (4E) double bond configuration. Key structural features include:

  • A tetrahydrofuran-2-ylmethyl group attached to the amide nitrogen.
  • A benzofuran moiety at the 6-position, substituted with dimethoxy (4,6-positions), methyl (7-position), and oxo (3-position) groups.

This compound shares structural motifs with bioactive molecules targeting enzymatic or receptor-binding sites, as suggested by its resemblance to derivatives studied in kinase inhibition and bioactivity screening (see ) .

Properties

Molecular Formula

C23H31NO6

Molecular Weight

417.5 g/mol

IUPAC Name

(E)-6-(4,6-dimethoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methyl-N-(oxolan-2-ylmethyl)hex-4-enamide

InChI

InChI=1S/C23H31NO6/c1-14(8-10-19(25)24-12-16-6-5-11-29-16)7-9-17-21(27-3)15(2)18-13-30-23(26)20(18)22(17)28-4/h7,16H,5-6,8-13H2,1-4H3,(H,24,25)/b14-7+

InChI Key

AUBBNHRLFNDEJS-VGOFMYFVSA-N

Isomeric SMILES

CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)NCC3CCCO3)OC

Canonical SMILES

CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)NCC3CCCO3)OC

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Physicochemical Properties

The target compound’s closest analogues differ primarily in the substituent on the amide nitrogen and modifications to the benzofuran core. Below is a comparative analysis based on molecular data from , and 6:

Compound Name & Substituent (R-group) Molecular Formula Average Mass (g/mol) Key Structural Differences ChemSpider/ChemBase ID
Target Compound : N-(Tetrahydrofuran-2-ylmethyl) C25H33NO6 ~467.5* Reference structure Not explicitly provided
Analogue 1 : N-(4-Chlorobenzyl) C25H28ClNO5 457.951 Chlorobenzyl group replaces tetrahydrofuran moiety 29767786
Analogue 2 : N-Cyclooctyl C25H35NO5 429.557 Cyclooctyl group; hydroxyl replaces 4-methoxy 29767529
Analogue 3 : N-(5-Isopropyl-1,3,4-thiadiazol-2-yl) C23H29N3O5S 459.558 Thiadiazole ring; isopropyl substituent 225007 (ChemBase)
Analogue 4 : N-(1,3-Thiazol-2-yl) Not fully reported Not reported Thiazole ring; hydroxyl replaces 4-methoxy Insufficient data

*Note: The target compound’s exact mass is inferred from structural similarity to analogues.

Key Observations:

Substituent Effects on Mass and Polarity: The tetrahydrofuran-2-ylmethyl group in the target compound likely enhances polarity compared to 4-chlorobenzyl (Analogue 1) but reduces hydrophilicity relative to cyclooctyl (Analogue 2).

Benzofuran Core Modifications :

  • Analogue 2 replaces a methoxy group with a hydroxyl, increasing hydrogen-bonding capacity .
  • Analogue 3 retains the dimethoxy configuration but lacks the 3-oxo group, altering electron distribution .

Implications for Bioactivity and Binding

While explicit bioactivity data for the target compound is unavailable, insights from related studies () suggest:

  • Kinase Inhibition Potential: Structural similarity to spirocyclic carboxamides () and docking-enriched compounds () implies possible kinase (e.g., ROCK1) binding .
  • Bioavailability : The tetrahydrofuran moiety may enhance metabolic stability compared to chlorobenzyl or thiadiazole groups, as seen in prodrug designs .
  • Selectivity : Thiadiazole-containing analogues (e.g., Analogue 3) could exhibit higher selectivity due to rigid heterocyclic interactions .

Methodological Considerations

  • Virtual Screening : Chemical Space Docking () enriches high-binding candidates but may miss outliers due to initial filtering steps .
  • Synthetic Feasibility : The tetrahydrofuran group’s stereochemistry may complicate synthesis compared to simpler substituents like chlorobenzyl .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.